Cas no 1805604-82-3 (3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid
• CAS No: 1805604-82-3
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885622
• Update Time: 2025-06-30

3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid

• Inchi： 1S/C9H7ClF3NO2/c10-2-5-7(11)4(1-6(15)16)3-14-8(5)9(12)13/h3,9H,1-2H2,(H,15,16)
• InChI Key： CDTNUORGMNMKJD-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(CC(=O)O)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid

Recent Advances in the Study of 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS: 1805604-82-3)

The compound 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid (CAS: 1805604-82-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a unique combination of fluorine and chlorine substituents on a pyridine scaffold, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

Structural analysis of this compound reveals that the presence of multiple halogen atoms contributes to its enhanced reactivity and binding affinity. The chloromethyl group at position 3 provides an excellent handle for further functionalization, while the difluoromethyl and fluoro substituents at positions 2 and 4 respectively influence both the electronic properties and metabolic stability of derived compounds. These structural features make it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

Recent synthetic methodologies have improved the production efficiency of 1805604-82-3, with several research groups reporting optimized routes that achieve higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach that reduces byproduct formation while maintaining excellent stereochemical control. These advances in synthetic chemistry have made the compound more accessible for pharmaceutical applications and accelerated related research efforts.

In pharmacological applications, derivatives of 3-(Chloromethyl)-2-(difluoromethyl)-4-fluoropyridine-5-acetic acid have shown remarkable activity against various biological targets. Particularly noteworthy is its use in developing kinase inhibitors, where the pyridine core serves as an effective hinge-binding motif. Recent preclinical studies have identified several lead compounds derived from this scaffold that exhibit potent inhibition of specific cancer-related kinases with improved selectivity profiles compared to existing therapeutics.

The compound's potential in CNS drug development has also been explored. Its ability to cross the blood-brain barrier, combined with the metabolic stability imparted by the fluorine atoms, makes it an attractive scaffold for neurological targets. A 2024 study in ACS Chemical Neuroscience reported promising results in the development of neuroprotective agents based on modifications of this core structure.

From a safety and toxicology perspective, recent investigations have provided valuable data on the compound's pharmacokinetic properties. The presence of multiple halogens has raised questions about potential metabolic liabilities, but current research indicates that strategic positioning of these substituents actually enhances metabolic stability without significantly increasing toxicity. These findings support the continued exploration of this chemical scaffold in drug discovery programs.

Looking forward, researchers anticipate that 1805604-82-3 and its derivatives will play an increasingly important role in addressing unmet medical needs. Ongoing studies are exploring its application in targeted protein degradation, antibody-drug conjugates, and other emerging therapeutic modalities. The compound's versatility and demonstrated biological activity position it as a valuable tool in the medicinal chemist's arsenal for years to come.